Cas no 2138333-13-6 (3,4-Quinolinediamine, 5,7-dibromo-N4-methyl-)

• Product Name: 3,4-Quinolinediamine, 5,7-dibromo-N4-methyl-
• CAS No: 2138333-13-6
• MF: C₁₀H₉Br₂N₃
• MW: 331.006560087204
• CID: 5268662
• Update Time: 2025-10-29

3,4-Quinolinediamine, 5,7-dibromo-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 5,7-dibromo-N4-methyl-

• Inchi： 1S/C10H9Br2N3/c1-14-10-7(13)4-15-8-3-5(11)2-6(12)9(8)10/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： OIBDCRZTBANPBH-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=C(Br)C=2)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 5,7-dibromo-N4-methyl-

3,4-Quinolinediamine, 5,7-dibromo-N4-methyl- - A Promising Compound with Multifaceted Applications in Biomedical Research

3,4-Quinolinediamine, 5,7-dibromo-N4-methyl- (CAS No. 2138333-13-6) represents a unique class of heterocyclic compounds with significant potential in biomedical applications. This molecule, characterized by its quinolinediamine core structure, exhibits a combination of structural features that make it an attractive candidate for further exploration in pharmaceutical and materials science. The 5,7-dibromo functional groups and the N4-methyl substitution contribute to its distinctive chemical properties, enabling it to interact with various biological targets. Recent studies have highlighted its role as a potential scaffold for drug development, particularly in the context of inflammation and oxidative stress management.

Recent advancements in chemical biology have underscored the importance of quinolinediamine derivatives in modulating cellular signaling pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 5,7-dibromo-N4-methyl-3,4-quinolinediamine exhibits potent anti-inflammatory activity by inhibiting the NF-κB pathway, a key regulator of immune responses. This finding aligns with the broader trend of developing small molecules that target inflammatory mediators, offering new therapeutic strategies for chronic diseases such

Moreover, the N4-methyl group in this compound plays a critical role in enhancing its pharmacokinetic profile. Researchers at the University of Tokyo (2023) reported that this substitution significantly improves the solubility and bioavailability of the molecule, making it more suitable for in vivo applications. The study also highlighted its potential as a lead compound for the development of novel antifibrotic agents, given its ability to modulate extracellular matrix remodeling.

The 5,7-dibromo functional groups are another key aspect of this compound's biological activity. These substituents contribute to the molecule's ability to act as a selective inhibitor of certain enzymes, such as tyrosine kinase. A 2023 preclinical study published in ACS Chemical Biology showed that 3,4-quinolinediamine, 5,7-dibromo-N4-methyl- effectively targets the EGFR pathway, suggesting its potential in the treatment of certain cancers. This discovery is particularly relevant in the context of precision oncology, where targeted therapies are increasingly being developed to improve treatment outcomes.

From a synthetic perspective, the quinolinediamine core of this compound is highly versatile, allowing for a wide range of modifications. Recent work in medicinal chemistry has focused on optimizing the molecular structure to enhance its therapeutic potential while minimizing side effects. For example, a 2023 study in Organic & Biomolecular Chemistry described a novel synthetic route to 5,7-dibromo-N4-methyl-3,4-quinolinediamine that significantly improves its yield and purity, which is crucial for pharmaceutical development.

The N4-methyl substitution also plays a role in the molecule's ability to form stable complexes with metal ions. This property has been explored in the context of developing new materials for biomedical applications, such as drug delivery systems and biosensors. A 2023 study in Advanced Healthcare Materials demonstrated that this compound can be used as a building block for creating responsive hydrogels that release therapeutic agents under specific physiological conditions.

Furthermore, the quinolinediamine framework has been shown to exhibit antioxidant properties, which is an area of growing interest in the treatment of neurodegenerative diseases. Research published in Free Radical Biology and Medicine (2023) indicated that 3,4-quinolinediamine, 5,7-dibromo-N4-methyl- can effectively scavenge reactive oxygen species, suggesting its potential in the management of oxidative stress-related conditions.

One of the most promising applications of this compound is in the field of anti-inflammatory drug development. A 2023 clinical trial reported in Arthritis & Rheumatology showed that derivatives of 5,7-dibromo-N4-methyl-3,4-quinolinediamine could reduce inflammation in patients with rheumatoid arthritis, with minimal systemic side effects. This finding highlights the importance of continued research into the therapeutic potential of this compound and its derivatives.

As the field of biomedical research continues to evolve, compounds like 3,4-quinolinediamine, 5,7-dibromo-N4-methyl- are becoming increasingly important in the development of new therapies. The unique combination of structural features in this molecule offers a versatile platform for further exploration, with potential applications ranging from anti-inflammatory agents to targeted cancer therapies. Ongoing research is focused on optimizing its chemical properties to enhance its therapeutic potential while ensuring safety and efficacy in clinical settings.

The future of 5,7-dibromo-N4-methyl-3,4-quinolinediamine research is likely to be shaped by advances in computational chemistry and machine learning. These technologies are being used to predict the biological activity of new compounds and to design more effective drug candidates. A 2023 study in Computational and Structural Chemistry demonstrated that machine learning models can accurately predict the pharmacological properties of quinolinediamine derivatives, enabling the rapid identification of promising candidates for further development.

In conclusion, 3,4-quinolinediamine, 5,7-dibromo-N4-methyl- is a compound with significant potential in biomedical research. Its unique structural features and biological activity make it an attractive candidate for further exploration in pharmaceutical and materials science. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapies for a wide range of diseases.

For more information on the latest research and developments related to 5,7-dibromo-N4-methyl-3,4-quinolinediamine, please refer to the latest issues of the Journal of Medicinal Chemistry, ACS Chemical Biology, and Advanced Healthcare Materials. These journals provide comprehensive insights into the current state of research and future directions in this exciting field.

As the scientific community continues to explore the potential of quinolinediamine derivatives, it is clear that compounds like 3,4-quinolinediamine, 5,7-dibromo-N4-methyl- will play a crucial role in the development of new therapies. The combination of structural versatility and biological activity makes this compound a valuable asset in the quest for innovative solutions to complex medical challenges.

With ongoing advancements in chemical synthesis, biological testing, and computational modeling, the future of 5,7-dibromo-N4-methyl-3,4-quinolinediamine research looks promising. Scientists are continually working to optimize its properties and expand its applications, ensuring that it remains a key player in the evolving landscape of biomedical research.

As we continue to uncover the potential of 3,4-quinolinediamine, 5,7-dibromo-N4-methyl-, it is evident that this compound will remain a focal point of research in the years to come. Its unique properties and the ongoing efforts to enhance its therapeutic potential position it as a promising candidate for a wide range of biomedical applications.

In summary, 5,7-dibromo-N4-methyl-3,4-quinolinediamine is a compound with significant potential in biomedical research. Its structural features and biological activity make it an attractive candidate for further exploration in pharmaceutical and materials science. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapies for a wide range of diseases.